![molecular formula C9H16ClNO4S B2991984 8-Amino-5-thiaspiro[3.5]nonane-2-carboxylic acid 5,5-dioxide hydrochloride CAS No. 2137662-12-3](/img/structure/B2991984.png)
8-Amino-5-thiaspiro[3.5]nonane-2-carboxylic acid 5,5-dioxide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“8-Amino-5-thiaspiro[3.5]nonane-2-carboxylic acid 5,5-dioxide hydrochloride” is a chemical compound with the CAS Number: 2138413-61-1 . It has a molecular weight of 237.75 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H15NO4S.ClH/c10-7-1-2-15(13,14)9(5-7)3-6(4-9)8(11)12;/h6-7H,1-5,10H2,(H,11,12);1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram. Physical And Chemical Properties Analysis
As mentioned earlier, this compound is a powder that is stored at room temperature .Scientific Research Applications
Synthesis of Spiroheterocyclic Compounds
A study by Al-Ahmadi and El-zohry (1995) focused on the synthesis of spiroheterocyclic compounds, including derivatives related to 1-oxa-4-thiaspiro[4.4] nonan-2-one and [4.5]decan-2-one, demonstrating their potential as antimicrobial agents. This research underlines the significance of such compounds in developing new pharmaceuticals with antimicrobial properties (Al-Ahmadi & El-zohry, 1995).
Development of Carborane Synthons
Wilson et al. (1992) have synthesized aminoalkyl-carboranes with potential applications in cancer treatment through boron neutron capture therapy (BNCT). This study highlights the versatility of spirocyclic compounds in therapeutic applications, particularly in targeted cancer therapies (Wilson et al., 1992).
Optical Resolution of Esters
Toda et al. (1991) explored the optical resolution of esters derived from amino and hydroxycarboxylic acids by complexation with optically active host compounds. This research emphasizes the importance of spirocyclic compounds in the stereoselective synthesis and resolution of chiral substances, crucial for pharmaceutical applications (Toda et al., 1991).
Anticancer and Antidiabetic Spirothiazolidines Analogs
Flefel et al. (2019) developed spirothiazolidines analogs, showing significant anticancer and antidiabetic activities. This study presents spirocyclic compounds as a promising scaffold for developing new therapeutic agents targeting cancer and diabetes (Flefel et al., 2019).
Removal of Water-soluble Carcinogenic Dyes
Akceylan et al. (2009) synthesized a calix[4]arene-based polymer for efficiently removing water-soluble carcinogenic direct azo dyes and aromatic amines from water, showcasing the environmental applications of spirocyclic and related compounds in water treatment and pollution control (Akceylan et al., 2009).
Safety and Hazards
properties
IUPAC Name |
8-amino-5,5-dioxo-5λ6-thiaspiro[3.5]nonane-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4S.ClH/c10-7-1-2-15(13,14)9(5-7)3-6(4-9)8(11)12;/h6-7H,1-5,10H2,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTERAVUOHBAIPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2(CC1N)CC(C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.